N-(2-bromophenyl)-2-[[(4-chlorophenyl)sulfonyl](2,4-dichlorobenzyl)amino]acetamide

• Molecular Formula: C21H16BrCl3N2O3S
• Molecular Weight: 562.7 g/mol
• IUPAC Name: N-(2-bromophenyl)-2-[(4-chlorophenyl)sulfonyl-[(2,4-dichlorophenyl)methyl]amino]acetamide
• InChI: InChI=1S/C21H16BrCl3N2O3S/c22-18-3-1-2-4-20(18)26-21(28)13-27(12-14-5-6-16(24)11-19(14)25)31(29,30)17-9-7-15(23)8-10-17/h1-11H,12-13H2,(H,26,28)
• InChI Key: PEAYMEREEYSIOD-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)NC(=O)CN(CC2=C(C=C(C=C2)Cl)Cl)S(=O)(=O)C3=CC=C(C=C3)Cl)Br

Description

N-(2-bromophenyl)-2-[[(4-chlorophenyl)sulfonyl](2,4-dichlorobenzyl)amino]acetamide is a chemical compound that is commonly known as BPSA. It is a synthetic compound that has been widely used in scientific research due to its unique properties and applications. BPSA is a member of the sulfonamide family of compounds, which are known for their antibacterial and antifungal properties. In

Mechanism of Action

The mechanism of action of BPSA is not fully understood, but it is thought to involve the inhibition of enzymes involved in the biosynthesis of folic acid. Folic acid is an essential nutrient for the growth and replication of bacteria and cancer cells, and the inhibition of its biosynthesis can lead to cell death. BPSA has also been shown to have anti-inflammatory properties, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
BPSA has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the growth of bacteria and cancer cells in vitro, and it has been shown to have anti-inflammatory properties. BPSA has also been shown to have a low toxicity profile, which makes it a promising candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BPSA in lab experiments is its high purity and stability. BPSA can be easily synthesized in high yields and its purity can be easily verified using standard analytical techniques. Another advantage of using BPSA is its low toxicity profile, which makes it a safe compound to work with in the lab. However, one limitation of using BPSA in lab experiments is its limited solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for the use of BPSA in scientific research. One direction is the development of BPSA as a therapeutic agent for the treatment of bacterial infections and cancer. Another direction is the further study of the mechanism of action of BPSA, which may lead to the development of new drugs that target the biosynthesis of folic acid. Additionally, the use of BPSA as a pharmacological tool to study the role of sulfonamide compounds in biological systems is an area of future research.

Synthesis Methods

The synthesis method of BPSA involves the reaction of 2-bromophenylamine with 2,4-dichlorobenzylsulfonyl chloride in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with N-(4-chlorophenyl)acetamide to yield BPSA. The reaction is typically carried out in an organic solvent such as dichloromethane or toluene. The yield of the reaction is typically high, and the purity of the compound can be easily verified using standard analytical techniques such as NMR spectroscopy.

Scientific Research Applications

BPSA has been widely used in scientific research due to its unique properties and applications. It is commonly used as a pharmacological tool to study the role of sulfonamide compounds in biological systems. BPSA has been shown to have antibacterial and antifungal properties, and it has been used to study the mechanism of action of sulfonamide antibiotics. BPSA has also been used to study the role of sulfonamide compounds in cancer therapy, as it has been shown to inhibit the growth of cancer cells in vitro.